Cas no 1208083-81-1 (8-Chloro-[1,2,4]triazolo[4,3-c]pyrimidine)

• Product Name: 8-Chloro-[1,2,4]triazolo[4,3-c]pyrimidine
• CAS No: 1208083-81-1
• MF: C₅H₃ClN₄
• MW: 154.557118654251
• CID: 1081576
• PubChem ID: 71748407
• Update Time: 2025-10-30

8-Chloro-[1,2,4]triazolo[4,3-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-[1,2,4]triazolo[4,3-c]pyrimidine
• SCHEMBL15953801
• DTXSID30857509
• 8-Chloro[1,2,4]triazolo[4,3-c]pyrimidine
• 1208083-81-1

• Inchi： 1S/C5H3ClN4/c6-4-1-7-2-10-3-8-9-5(4)10/h1-3H
• InChI Key： ZKZHFJMYTKLDKR-UHFFFAOYSA-N
• SMILES： ClC1=CN=CN2C=NN=C21

Computed Properties

• Exact Mass: 154.0046238g/mol
• Monoisotopic Mass: 154.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 8-Chloro-[1,2,4]triazolo[4,3-c]pyrimidine

8-Chloro-[1,2,4]triazolo[4,3-c]pyrimidine: A Comprehensive Overview

The compound with CAS No. 1208083-81-1, known as 8-Chloro-[1,2,4]triazolo[4,3-c]pyrimidine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound belongs to the class of heterocyclic compounds, specifically a triazolopyrimidine derivative, which is a fused ring system combining a triazole and a pyrimidine moiety. The presence of a chlorine substituent at the 8th position further enhances its chemical reactivity and biological activity.

Triazolopyrimidines are well-known for their versatility in medicinal chemistry, often serving as scaffolds for the development of bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. The chlorine substituent in this compound plays a crucial role in modulating its physicochemical properties, including solubility, stability, and bioavailability. Recent studies have highlighted the importance of halogen substitution in enhancing the pharmacokinetic profiles of such compounds.

The synthesis of 8-Chloro-[1,2,4]triazolo[4,3-c]pyrimidine involves a multi-step process that typically begins with the preparation of the triazole ring followed by its fusion with the pyrimidine moiety. Researchers have explored various methodologies to optimize this synthesis, including microwave-assisted reactions and catalytic systems that improve yield and selectivity. These advancements have made it possible to scale up the production of this compound for preclinical studies.

From a biological standpoint, 8-Chloro-[1,2,4]triazolo[4,3-c]pyrimidine has demonstrated promising activity in vitro against several disease-relevant targets. For instance, recent findings suggest that this compound exhibits potent inhibitory effects on kinases involved in cancer cell proliferation and survival pathways. Additionally, its ability to modulate inflammatory responses makes it a potential candidate for anti-inflammatory therapies.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. By conjugating 8-Chloro-[1,2,4]triazolo[4,3-c]pyrimidine with nanoparticles or polymer-based carriers, researchers have achieved enhanced drug targeting to specific tissues or cells. This approach not only improves therapeutic efficacy but also reduces systemic toxicity.

In terms of structural modifications to enhance biological activity further research has focused on introducing additional substituents at various positions on the triazolopyrimidine ring system. For example substituents such as methyl groups or hydroxyl groups have been shown to influence both the solubility and binding affinity of the compound towards its target proteins.

Furthermore computational studies using molecular docking and dynamics simulations have provided valuable insights into the binding modes of 8-Chloro-[1,2,4]triazolo[43-c]pyrimidine with its target molecules. These studies have revealed that the chlorine atom at position 8 plays a critical role in stabilizing interactions through hydrogen bonding and van der Waals forces.

The pharmacokinetic profile of this compound has also been extensively studied with findings indicating moderate absorption rates and favorable distribution characteristics within biological systems. Its half-life has been optimized through structural modifications making it suitable for sustained-release formulations.

Looking ahead ongoing research is exploring the potential of 8-Chloro-[124]triazolo[43-c]pyrimidine as a lead compound for developing novel therapeutics against neglected tropical diseases such as malaria and tuberculosis where current treatments face challenges due to resistance.

In conclusion CAS No 1208083-81-1 or 8-Chloro-[124]triazolo[43-c]pyrimidine represents a significant advancement in heterocyclic chemistry offering multiple avenues for exploration in drug discovery and development.